Cas no 1805349-45-4 (2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde
• CAS No: 1805349-45-4
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4915048
• Update Time: 2025-05-20

2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde

• Inchi： 1S/C7H4BrF2NO2/c8-6-4(7(9)10)5(13)3(2-12)1-11-6/h1-2,7H,(H,11,13)
• InChI Key： QPFABSRVWPHXHA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C(C=O)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Additional information on 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde

Recent Advances in the Synthesis and Applications of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde (CAS: 1805349-45-4)

2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde (CAS: 1805349-45-4) is a highly versatile intermediate in the field of medicinal chemistry and agrochemical research. Recent studies have highlighted its significance in the synthesis of novel heterocyclic compounds, particularly those with potential therapeutic applications. This compound's unique structural features, including the bromo and difluoromethyl substituents, make it a valuable building block for the development of pharmaceuticals and bioactive molecules.

One of the most notable applications of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of this compound into inhibitor scaffolds has shown promising results in preclinical studies. Recent research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this aldehyde exhibit potent inhibitory activity against several oncogenic kinases, with improved selectivity profiles compared to existing drugs.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of pesticidal agents. A 2023 study in the journal Bioorganic & Medicinal Chemistry Letters reported the use of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde as a key intermediate in the synthesis of novel fungicides with broad-spectrum activity against plant pathogens.

The synthetic routes to 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde have been optimized in recent years. A team of researchers from the University of Tokyo developed a scalable, one-pot synthesis method that significantly improves yield and reduces production costs. This advancement, detailed in a 2022 publication in Organic Process Research & Development, has facilitated broader access to this compound for both academic and industrial researchers.

Structural modifications of this aldehyde have led to the discovery of compounds with diverse biological activities. For instance, replacing the bromo substituent with other halogens or heteroatoms has yielded derivatives with varying potency and selectivity. Computational studies have also been employed to predict the binding modes of these derivatives with their target proteins, providing valuable insights for further optimization.

Future research directions for 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde include exploring its potential in drug conjugates and PROTACs (Proteolysis Targeting Chimeras). Early-stage investigations suggest that its reactive aldehyde group could be leveraged for site-specific conjugation with antibodies or other targeting moieties. Additionally, its incorporation into PROTACs may offer new opportunities for targeted protein degradation, a rapidly growing area in drug discovery.

In conclusion, 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carboxaldehyde (CAS: 1805349-45-4) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with the biological activities of its derivatives, positions it as a valuable tool for researchers developing next-generation therapeutics and agrochemicals. Ongoing studies are expected to further expand its applications and uncover new therapeutic possibilities.